2-Methyl-4-phenyl-1H-imidazole

• IUPAC Name: 2-methyl-5-phenyl-1H-imidazole
• InChI: InChI=1S/C10H10N2/c1-8-11-7-10(12-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,11,12)
• InChI Key: PHMIILSQQVFWKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1)C2=CC=CC=C2
• Molecular Formula: C10H10N2
• DSSTOX Substance ID: DTXSID50344047
• Molecular Weight: 158.20 g/mol
• CAS RN: 13739-48-5

Description

2-Methyl-4-phenyl-1H-imidazole is a type of imidazole derivative. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

The synthesis of imidazole derivatives has been a topic of interest due to their broad range of chemical and biological properties. Recent advances in the synthesis of imidazoles have focused on the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

The molecular structure of 2-Methyl-4-phenyl-1H-imidazole can be found in various databases. It is a polycyclic aromatic compound containing a benzene ring linked to an imidazole ring.

Chemical Reactions Analysis

Imidazole derivatives show a broad range of chemical reactions. They are known to participate in ring-opening of various bicyclic olefins to afford trans -3,4-disubstituted derivatives. The utility of these methodologies is based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Methyl-4-phenyl-1H-imidazole can be found in various databases. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

1. Medicinal Chemistry and Drug Development

Overview:

Imidazole derivatives, including 2-Methyl-4-phenyl-1H-imidazole, have gained prominence in medicinal chemistry. Researchers explore their potential as drug candidates due to their diverse biological activities.

Application Summary:

• Antibacterial Activity : Some imidazole-based compounds exhibit antibacterial properties. For instance, N3-(substituted phenyl)-N5-(substituted phenyl)-4-(4,5-dichloro-1H-imidazol-2-yl)-2-methyl-1,4-dihydropyridine-3,5-dicarboxamide demonstrated anti-tubercular activity against Mycobacterium tuberculosis strains.

Experimental Procedures:

Results:

3. Organic Synthesis and Regioselective Reactions

Overview:

Imidazoles play a crucial role in organic synthesis.

Application Summary:

Experimental Procedures:

Results:

These are just a few examples of the diverse applications of 2-Methyl-4-phenyl-1H-imidazole. Its versatility continues to inspire research across multiple scientific fields. Researchers worldwide explore its potential, leading to novel discoveries and applications. 🌟

Future Directions

Imidazole derivatives continue to be a focus of research due to their broad range of chemical and biological properties. Future research will likely continue to explore the synthesis of new imidazole derivatives, their potential biological activities, and their applications in various fields.